Cas no 2248354-21-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dimethylthiophen-3-yl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dimethylthiophen-3-yl)butanoate
• CAS No: 2248354-21-2
• MF: C₁₈H₁₇NO₄S
• MW: 343.39688372612
• CID: 6098142
• PubChem ID: 165719643
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dimethylthiophen-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dimethylthiophen-3-yl)butanoate
• EN300-6516520
• 2248354-21-2

• Inchi： 1S/C18H17NO4S/c1-11-10-13(12(2)24-11)6-5-9-16(20)23-19-17(21)14-7-3-4-8-15(14)18(19)22/h3-4,7-8,10H,5-6,9H2,1-2H3
• InChI Key： SBECNDDVEQCZNO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 343.08782920g/mol
• Monoisotopic Mass: 343.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(2,5-dimethylthiophen-3-yl)butanoate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-(2,5-Dimethylthiophen-3-Yl)Butanoate: A Novel Compound with Potential in Pharmaceutical and Biomedical Research

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-(2,5-Dimethylthiophen-3-Yl)Butanoate, with the CAS number 2248354-21-2, represents a promising compound in the field of medicinal chemistry. Its unique molecular structure combines a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring system with a 4-(2,5-dimethylthiophen-3-yl)butanoate side chain, creating a scaffold with potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers exploring novel pharmacological targets.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring system is a versatile structural motif known for its ability to interact with various biological targets, including enzymes and receptors. This ring is often found in bioactive molecules, such as certain anti-inflammatory agents and antitumor compounds. The 4-(2,5-dimethylthiophen-3-yl)butanoate moiety, on the other hand, introduces functional groups that may enhance the compound's solubility, stability, and reactivity. The combination of these two components suggests a potential for the compound to exhibit multifunctional biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-(2,5-Dimethylthiophen-3-Yl)Butanoate through transition-metal-catalyzed reactions. These methods not only improve the yield of the compound but also reduce the environmental impact associated with traditional synthetic routes. A 2023 study published in *Organic & Biomolecular Chemistry* demonstrated the use of palladium-catalyzed coupling reactions to construct the 4-(2,5-dimethylthiophen-3-yl)butanoate side chain, highlighting the importance of green chemistry in modern drug development.

Research on 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-(2,5-Dimethylthiophen-3-Yl)Butanoate has expanded into its potential therapeutic applications. A 2024 preclinical study published in *Journal of Medicinal Chemistry* revealed that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This finding is particularly relevant in the context of chronic inflammatory diseases, where targeting NF-κB could lead to more effective therapeutic strategies. Additionally, the compound showed low cytotoxicity in cell culture models, suggesting its safety profile may be favorable for further development.

Another area of interest is the compound's role in modulating 2,5-dimethylthiophene-based interactions. Thiophene derivatives are known for their ability to interact with metalloproteins and ion channels, and the presence of 2,5-dimethylthiophen-3-yl in this compound may contribute to its biological activity. A 2023 study in *Bioorganic & Medicinal Chemistry* explored the binding affinity of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-(2,5-Dimethylthiophen-3-Yl)Butanoate to specific ion channels, suggesting potential applications in the treatment of neurological disorders.

The compound's structural features also make it a candidate for biomaterials research. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring system has been shown to exhibit good compatibility with biological tissues, while the 4-(2,5-dimethylthiophen-3-yl)butanoate side chain may enhance its ability to interact with biomolecules. A 2024 review in *Advanced Drug Delivery Reviews* highlighted the potential of similar scaffolds in the development of biocompatible polymers for drug delivery systems.

Despite its promising properties, the 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-(2,5-Dimethylthiophen-3-Yl)Butanoate compound requires further investigation to fully understand its mechanisms of action and potential side effects. Ongoing studies are exploring its role in cancer therapy and antimicrobial applications, with preliminary results indicating its ability to inhibit specific cancer cell lines and bacterial growth. These findings underscore the importance of continued research into this compound's therapeutic potential.

Overall, 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-(2,5-Dimethylthiophen-3-Yl)Butanoate represents a significant advancement in the field of medicinal chemistry. Its unique structure and potential applications in various therapeutic areas make it a valuable subject for further research. As the field of drug discovery continues to evolve, compounds like this one may play a crucial role in the development of new and more effective treatments for a wide range of diseases.